5-{4-[(1,1-dioxo-1??,2-benzothiazol-3-yl)(methyl)amino]piperidin-1-yl}pyridine-2-carbonitrile

• IUPAC Name: 5-[4-[(1,1-dioxo-1,2-benzothiazol-3-yl)-methylamino]piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C19H19N5O2S/c1-23(19-17-4-2-3-5-18(17)27(25,26)22-19)15-8-10-24(11-9-15)16-7-6-14(12-20)21-13-16/h2-7,13,15H,8-11H2,1H3
• InChI Key: OVWUSCHXYIDAGF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(CC1)C2=CN=C(C=C2)C#N)C3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C19H19N5O2S
• Molecular Weight: 381.5 g/mol

Description

The compound seems to contain a benzothiazole ring, which is a heterocyclic compound. Benzothiazoles are known for their wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer properties.

Molecular Structure Analysis

The molecular structure of benzothiazoles typically includes a benzene ring fused with a thiazole ring. The exact structure of your compound would depend on the specific locations and orientations of the additional groups attached to this base structure.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions, depending on the functional groups attached to the ring. For example, they can participate in nucleophilic substitution reactions, electrophilic aromatic substitutions, and more.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazoles can vary depending on their specific structure. Generally, they are crystalline solids with varying degrees of solubility in water and organic solvents.

Mechanism of Action

Target of Action

The primary target of this compound is URAT1, a protein involved in uric acid reabsorption in the kidneys . URAT1 plays a crucial role in maintaining the balance of uric acid in the body.

Mode of Action

This compound acts as a selective inhibitor of URAT1 . By inhibiting URAT1, it prevents the reabsorption of uric acid in the kidneys, leading to an increase in the excretion of uric acid through urine .

Biochemical Pathways

The inhibition of URAT1 disrupts the uric acid reabsorption pathway in the kidneys. This leads to a decrease in the concentration of uric acid in the blood, thereby potentially alleviating conditions associated with hyperuricemia, such as gout .

Result of Action

The primary molecular effect of this compound is the inhibition of URAT1, leading to increased uric acid excretion . On a cellular level, this can result in a decrease in intracellular uric acid concentrations in kidney cells. The overall effect is a reduction in blood uric acid levels.

Safety and Hazards

Benzothiazoles can pose various safety hazards. For example, they can cause skin and eye irritation, and prolonged exposure can lead to more serious health effects. Always handle them with appropriate safety precautions.

Future Directions

Benzothiazoles and their derivatives continue to be a topic of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring their mechanisms of action, and designing new benzothiazole-based drugs.